Cas no 941944-32-7 (N-(3,4-dimethylphenyl)-4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: N-(3,4-dimethylphenyl)-4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 941944-32-7
• MF: C₂₁H₂₃N₃O₃
• MW: 365.425625085831
• CID: 5430409
• Update Time: 2025-07-08

N-(3,4-dimethylphenyl)-4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethylphenyl)-4-(4-methoxyphenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
• N-(3,4-dimethylphenyl)-4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• Inchi： 1S/C21H23N3O3/c1-12-5-8-16(11-13(12)2)23-20(25)18-14(3)22-21(26)24-19(18)15-6-9-17(27-4)10-7-15/h5-11,19H,1-4H3,(H,23,25)(H2,22,24,26)
• InChI Key： HIYJAOZGUKKDHJ-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=C(C(NC2=CC=C(C)C(C)=C2)=O)C(C2=CC=C(OC)C=C2)N1

Additional information on N-(3,4-dimethylphenyl)-4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

Comprehensive Overview of N-(3,4-dimethylphenyl)-4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 941944-32-7)

N-(3,4-dimethylphenyl)-4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS 941944-32-7) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique tetrahydropyrimidine backbone. This compound, often abbreviated for convenience in scientific literature, belongs to the class of tetrahydropyrimidine derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its potential applications, including its role as a kinase inhibitor or enzyme modulator, topics frequently searched in academic and industrial databases.

The molecular structure of CAS 941944-32-7 features a 4-methoxyphenyl group and a 3,4-dimethylphenyl moiety, which contribute to its lipophilicity and binding affinity. These structural attributes make it a candidate for drug discovery projects targeting inflammatory pathways or metabolic disorders, areas of high interest in 2024 due to rising global health concerns. Recent studies have explored its synthetic routes and structure-activity relationships (SAR), with publications highlighting its optimization for improved bioavailability.

From a synthetic chemistry perspective, N-(3,4-dimethylphenyl)-4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is typically synthesized via multicomponent reactions (MCRs), a trending topic in green chemistry forums. The compound’s carboxamide and oxo-tetrahydropyrimidine functionalities are critical for hydrogen bonding interactions, a feature often queried in computational chemistry studies. Its CAS number 941944-32-7 is frequently cross-referenced in patent databases, indicating commercial potential in small-molecule therapeutics.

Analytical characterization of this compound involves advanced techniques such as HPLC-MS and NMR spectroscopy, which are standard for verifying the purity of tetrahydropyrimidine-based compounds. Stability studies under various pH conditions are also a common research focus, aligning with industry demands for oral drug formulations. Notably, the 6-methyl substitution in its structure has been linked to enhanced metabolic stability, a key consideration in preclinical development.

In the context of current trends, CAS 941944-32-7 is occasionally discussed in relation to AI-driven drug design, as machine learning models increasingly predict its analogs for targeted therapy. Additionally, its 4-methoxyphenyl group resonates with searches for natural product-inspired synthesis, given the prevalence of methoxy groups in bioactive plant metabolites. This dual appeal—both as a synthetic target and a biologically relevant scaffold—positions it prominently in medicinal chemistry literature.

Regulatory and safety profiles of N-(3,4-dimethylphenyl)-4-(4-methoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide remain under investigation, with no significant red flags reported in public databases. Its non-toxic intermediates and scalable synthesis further bolster its appeal for industrial applications. As the scientific community prioritizes sustainable chemistry, this compound’s synthetic accessibility aligns well with green solvent initiatives and atom-economical protocols.

In summary, 941944-32-7 represents a compelling case study in modern drug discovery, bridging computational predictions, synthetic innovation, and therapeutic potential. Its structural complexity and relevance to high-impact diseases ensure continued interest, making it a frequent subject in both academic curricula and industry R&D reports.